ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-3-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C20H28F3N3O2/c1-2-28-19(27)26-11-9-25(10-12-26)18-7-4-8-24(15-18)14-16-5-3-6-17(13-16)20(21,22)23/h3,5-6,13,18H,2,4,7-12,14-15H2,1H3
• InChI Key: UXKKVIFEJNWJAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2CCCN(C2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C20H28F3N3O2
• Molecular Weight: 399.4 g/mol

Description

Ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate, also known as TFB-TBOA, is a potent and selective inhibitor of glutamate transporters. It is widely used in scientific research to study the role of glutamate transporters in various physiological and pathological conditions.

Mechanism of Action

Ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate acts as a competitive inhibitor of glutamate transporters, binding to the substrate-binding site and preventing glutamate uptake. It is highly selective for glutamate transporters and does not affect other neurotransmitter transporters. ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate has been shown to be a potent inhibitor of both the excitatory amino acid transporter 1 (EAAT1) and the excitatory amino acid transporter 2 (EAAT2), which are the predominant glutamate transporters in the brain.
Biochemical and Physiological Effects:
ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate has been shown to increase extracellular glutamate levels in the brain, leading to enhanced synaptic transmission and excitotoxicity. It has also been shown to induce seizures in animal models, further highlighting the importance of glutamate transporters in preventing excitotoxicity. ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate has been used to study the role of glutamate transporters in various physiological processes, including synaptic plasticity, learning and memory, and pain perception.

Advantages and Limitations for Lab Experiments

Ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate is a valuable tool for studying the role of glutamate transporters in various physiological and pathological conditions. Its high selectivity for glutamate transporters and potent inhibitory activity make it an ideal inhibitor for these studies. However, ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate has some limitations, including its short half-life, which requires frequent dosing in animal studies. It is also important to note that ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate can induce seizures at high doses, which must be taken into consideration when designing experiments.

Future Directions

There are many future directions for the study of ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate and glutamate transporters. One area of interest is the role of glutamate transporters in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is the development of more selective and potent inhibitors of glutamate transporters for therapeutic purposes. Additionally, ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate can be used to study the role of glutamate transporters in pain perception and drug addiction, which could lead to the development of new treatments for these conditions.

Synthesis Methods

Ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the coupling of 1-[3-(trifluoromethyl)benzyl]-3-piperidinylamine with ethyl 4-bromopiperazine-1-carboxylate, followed by deprotection of the resulting intermediate to yield ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate. The synthesis is relatively straightforward and can be performed on a large scale, making ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate readily available for scientific research.

Scientific Research Applications

Ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate is primarily used as a research tool to study the role of glutamate transporters in various physiological and pathological conditions. Glutamate transporters are responsible for removing excess glutamate from the synaptic cleft, thus preventing excitotoxicity and maintaining normal neurotransmission. Dysregulation of glutamate transporters has been implicated in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases. ethyl 4-{1-[3-(trifluoromethyl)benzyl]-3-piperidinyl}-1-piperazinecarboxylate can be used to selectively inhibit glutamate transporters and study their role in these conditions.